Cas no 152246-61-2 ([3,3'-Bi-2H-1-benzopyran]-2,2'-dione, 3,3',4,4'-tetrahydro-5,5',7,7'-tetrahydroxy-4,4'-bis(4-hydroxyphenyl)-, (3S,3'S,4R,4'R)-)

[3,3'-Bi-2H-1-benzopyran]-2,2'-dione, 3,3',4,4'-tetrahydro-5,5',7,7'-tetrahydroxy-4,4'-bis(4-hydroxyphenyl)-, (3S,3'S,4R,4'R)- structure
152246-61-2 structure
Product Name:[3,3'-Bi-2H-1-benzopyran]-2,2'-dione, 3,3',4,4'-tetrahydro-5,5',7,7'-tetrahydroxy-4,4'-bis(4-hydroxyphenyl)-, (3S,3'S,4R,4'R)-
CAS No:152246-61-2
MF:C30H22O10
MW:542.490822763501
CID:198094
PubChem ID:133556276
Update Time:2024-03-01

[3,3'-Bi-2H-1-benzopyran]-2,2'-dione, 3,3',4,4'-tetrahydro-5,5',7,7'-tetrahydroxy-4,4'-bis(4-hydroxyphenyl)-, (3S,3'S,4R,4'R)- Chemical and Physical Properties

Names and Identifiers

    • [3,3'-Bi-2H-1-benzopyran]-2,2'-dione,3,3',4,4'-tetrahydro-5,5',7,7'-tetrahydroxy-4,4'-bis(4-hydroxyphenyl)-,(3R,3'R,4S,4'S)-rel-(-)- (9CI)
    • [3,3'-Bi-2H-1-benzopyran]-2,2'-dione,3,3',4,4'-tetrahydro-5,5',7,7'-tetrahydroxy-4,4'-bis(4-hydroxyphenyl)-,(3R,3'R,4S,4'S)-r
    • [3,3'-Bi-2H-1-benzopyran]-2,2'-dione,3,3',4,4'-tetrahydro-5,5',7,7'-tetrahydroxy-4,4'-bis(4-hydroxyphenyl)-, [3a(3'R*,4'S*),4a]-(-)-
    • Diphysin
    • CID 133556276
    • [3,3'-Bi-2H-1-benzopyran]-2,2'-dione, 3,3',4,4'-tetrahydro-5,5',7,7'-tetrahydroxy-4,4'-bis(4-hydroxyphenyl)-, (3S,3'S,4R,4'R)-
    • 152246-61-2
    • Inchi: 1S/C30H22O10/c31-15-5-1-13(2-6-15)23-25-19(35)9-17(33)11-21(25)39-29(37)27(23)28-24(14-3-7-16(32)8-4-14)26-20(36)10-18(34)12-22(26)40-30(28)38/h1-12,23-24,27-28,31-36H/t23-,24-,27+,28+/m0/s1
    • InChI Key: WCAMADNGWUBZMH-KBJUPQRZSA-N
    • SMILES: O1C2C=C(C=C(C=2[C@H](C2C=CC(=CC=2)O)[C@@H](C1=O)[C@@H]1C(=O)OC2C=C(C=C(C=2[C@@H]1C1C=CC(=CC=1)O)O)O)O)O

Computed Properties

  • Exact Mass: 542.12129689g/mol
  • Monoisotopic Mass: 542.12129689g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 3
  • Complexity: 854
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 174
  • XLogP3: 1.058

Experimental Properties

  • Density: 1.594±0.06 g/cm3(Predicted)
  • Boiling Point: 839.2±65.0 °C(Predicted)
  • pka: 8.40±0.60(Predicted)
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